Cas no 31540-43-9 (Ethyl 3-{[2-(morpholin-4-yl)ethyl]amino}propanoate)
Ethyl 3-{[2-(morpholin-4-yl)ethyl]amino}propanoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-{[2-(morpholin-4-yl)ethyl]amino}propanoate
-
- MDL: MFCD11651279
- Inchi: 1S/C11H22N2O3/c1-2-16-11(14)3-4-12-5-6-13-7-9-15-10-8-13/h12H,2-10H2,1H3
- InChI Key: QAVZQYKENVWFAO-UHFFFAOYSA-N
- SMILES: O1CCN(CCNCCC(=O)OCC)CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 8
- Complexity: 194
- Topological Polar Surface Area: 50.8
Ethyl 3-{[2-(morpholin-4-yl)ethyl]amino}propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB420359-1 g |
Ethyl 3-{[2-(morpholin-4-yl)ethyl]amino}propanoate |
31540-43-9 | 1g |
€467.00 | 2023-04-24 | ||
| abcr | AB420359-5 g |
Ethyl 3-{[2-(morpholin-4-yl)ethyl]amino}propanoate |
31540-43-9 | 5g |
€722.60 | 2023-04-24 | ||
| abcr | AB420359-10 g |
Ethyl 3-{[2-(morpholin-4-yl)ethyl]amino}propanoate |
31540-43-9 | 10g |
€935.60 | 2023-04-24 | ||
| abcr | AB420359-25 g |
Ethyl 3-{[2-(morpholin-4-yl)ethyl]amino}propanoate |
31540-43-9 | 25g |
€1361.60 | 2023-04-24 | ||
| abcr | AB420359-1g |
Ethyl 3-{[2-(morpholin-4-yl)ethyl]amino}propanoate; . |
31540-43-9 | 1g |
€467.00 | 2025-02-17 | ||
| abcr | AB420359-5g |
Ethyl 3-{[2-(morpholin-4-yl)ethyl]amino}propanoate; . |
31540-43-9 | 5g |
€722.60 | 2025-02-17 | ||
| abcr | AB420359-10g |
Ethyl 3-{[2-(morpholin-4-yl)ethyl]amino}propanoate; . |
31540-43-9 | 10g |
€935.60 | 2025-02-17 | ||
| abcr | AB420359-25g |
Ethyl 3-{[2-(morpholin-4-yl)ethyl]amino}propanoate; . |
31540-43-9 | 25g |
€1361.60 | 2025-02-17 | ||
| A2B Chem LLC | AJ24039-1g |
ethyl 3-{[2-(morpholin-4-yl)ethyl]amino}propanoate |
31540-43-9 | 95+% | 1g |
$830.00 | 2024-04-20 | |
| A2B Chem LLC | AJ24039-2g |
ethyl 3-{[2-(morpholin-4-yl)ethyl]amino}propanoate |
31540-43-9 | 95+% | 2g |
$1067.00 | 2024-04-20 |
Ethyl 3-{[2-(morpholin-4-yl)ethyl]amino}propanoate Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on Ethyl 3-{[2-(morpholin-4-yl)ethyl]amino}propanoate
Ethyl 3-{[2-(morpholin-4-yl)ethyl]amino}propanoate (CAS No: 31540-43-9)
Ethyl 3-{[2-(morpholin-4-yl)ethyl]amino}propanoate, with the CAS registry number 31540-43-9, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a morpholine ring and an amino acid ester moiety. The morpholine group is a six-membered ring containing one oxygen atom and two nitrogen atoms, while the amino acid ester component contributes to its potential as a bioactive molecule.
Recent studies have highlighted the importance of Ethyl 3-{[2-(morpholin-4-yl)ethyl]amino}propanoate in various applications, particularly in the development of drug delivery systems and as a precursor for more complex molecules. Its structure allows for easy modification, making it a versatile building block in organic synthesis. Researchers have explored its ability to enhance bioavailability and improve the pharmacokinetic profiles of drugs when incorporated into formulations.
The synthesis of Ethyl 3-{[2-(morpholin-4-yl)ethyl]amino}propanoate typically involves multi-step reactions, including nucleophilic substitutions and condensation reactions. The use of efficient catalysts and optimized reaction conditions has significantly improved the yield and purity of this compound. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to ensure the quality of the final product.
In terms of applications, this compound has shown promise in the field of pharmacology, where it is being investigated for its potential role in modulating cellular processes. Its ability to interact with biological systems makes it a valuable tool in drug discovery programs targeting various therapeutic areas, including inflammation, neurodegenerative diseases, and cancer.
Recent research advancements have focused on understanding the pharmacokinetics and toxicokinetics of Ethyl 3-{[2-(morpholin-4-yl)ethyl]amino}propanoate, which are critical for its safe use in medicinal applications. Studies have demonstrated that this compound exhibits favorable absorption profiles and minimal toxicity at therapeutic doses, making it a promising candidate for further development.
Moreover, the integration of Ethyl 3-{[2-(morpholin-4-yl)ethyl]amino}propanoate into nanotechnology-based drug delivery systems has been explored to enhance targeted drug delivery and reduce systemic side effects. These innovations underscore its potential as a key component in next-generation therapeutics.
In conclusion, Ethyl 3-{[2-(morpholin-4-yl)ethyl]amino}propanoate (CAS No: 31540-43-9) is a versatile compound with a wide range of applications in organic synthesis and pharmaceutical research. Its unique structure and favorable pharmacological properties make it an invaluable tool for scientists working on innovative drug development strategies. As research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing medical science.
31540-43-9 (Ethyl 3-{[2-(morpholin-4-yl)ethyl]amino}propanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)